Cas no 2508-06-7 (8-(methylsulfanyl)-5H-purin-6-amine)

• Product Name: 8-(methylsulfanyl)-5H-purin-6-amine
• CAS No: 2508-06-7
• MF: C₆H₇N₅S
• MW: 181.218278169632
• CID: 913501
• PubChem ID: 935524
• Update Time: 2025-04-19

8-(methylsulfanyl)-5H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-(methylsulfanyl)-5H-purin-6-amine
• NSC25636
• A924472
• 8-Methylsulfanyl-7~{h}-Purin-6-Amine
• MLS000768660
• 8WT
• AKOS005476929
• Oprea1_877412
• 8-(methylsulfanyl)-9H-purin-6-ylamine
• NSC-25636
• HR-0348
• 8-Methylsulfanyl-9H-purin-6-ylamine
• CS-007/03899012
• DTXSID60359061
• DS-006058
• HMS2797E09
• SCHEMBL17060216
• SMR000431979
• 8-(methylsulfanyl)adenine
• BDBM50241668
• 8-(methylthio)-9H-purin-6-amine
• 2508-06-7
• 8-methylsulfanyl-7H-purin-6-amine
• STK548876
• CHEMBL569241
• 8-(methylsulfanyl)-9H-purin-6-amine
• 8-methylsulfanyl-5H-purin-6-amine

• Inchi： 1S/C6H7N5S/c1-12-6-10-3-4(7)8-2-9-5(3)11-6/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： FEVUWFPPXQJXFN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C(N)=NC=N2)N1

Computed Properties

• Exact Mass: 181.04241
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 75.46